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Abstract This application note details a robust and efficient method for the determination of

pyroxsulam herbicide residues in soil samples. The protocol employs the widely adopted

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology for sample

extraction and cleanup, followed by quantitative analysis using High-Performance Liquid

Chromatography with an Ultraviolet (HPLC-UV) detector.[1][2] Pyroxsulam, a

triazolopyrimidine sulfonamide herbicide, is used to control grass and broadleaf weeds in

wheat crops.[3][4] Monitoring its residue in soil is crucial for environmental assessment and

ensuring agricultural sustainability. The described method is simple, rapid, and demonstrates

excellent recovery and sensitivity for the analysis of pyroxsulam in complex soil matrices.[1]

Principle
The QuEChERS method provides a streamlined approach for sample preparation. The protocol

begins with the extraction of pyroxsulam from a homogenized soil sample into an acetonitrile

solvent.[1] The addition of salts, primarily magnesium sulfate (MgSO₄) and sodium chloride

(NaCl), induces liquid-liquid partitioning, which separates the acetonitrile layer from the

aqueous and solid phases of the sample.[1]

Following extraction, a cleanup step is performed using dispersive solid-phase extraction

(dSPE).[1] An aliquot of the acetonitrile supernatant is mixed with a combination of sorbents.

For this application, Primary Secondary Amine (PSA) is used to remove organic acids,
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anhydrous MgSO₄ removes excess water, and C18 sorbent removes non-polar interferences

like lipids.[1] After centrifugation, the purified extract is directly analyzed by HPLC-UV for the

quantification of pyroxsulam.[1]

Apparatus and Reagents
2.1 Apparatus

High-Performance Liquid Chromatography (HPLC) system with a UV/Visible detector

C18 HPLC column

50 mL and 1.5 mL centrifuge tubes

High-speed centrifuge

Vortex mixer

Analytical balance

Syringe filters (0.45 µm)

Volumetric flasks and pipettes

2.2 Reagents

Pyroxsulam analytical standard (purity >98%)

Acetonitrile (HPLC grade)[1]

Anhydrous magnesium sulfate (MgSO₄)[1]

Sodium chloride (NaCl)[1]

Primary Secondary Amine (PSA) sorbent[1]

C18 sorbent[1]

Water (HPLC grade)
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Experimental Protocols
3.1 Standard Solution Preparation

Stock Solution (200 µg/mL): Accurately weigh 20 mg of pyroxsulam standard and dissolve it

in a 100 mL volumetric flask with acetonitrile.[1]

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with acetonitrile to achieve a concentration range suitable for the calibration

curve (e.g., 0.02 µg/mL to 20.0 µg/mL).[1]

Storage: Store all standard solutions at 4°C in the dark.[1] Filter through a 0.45 µm

membrane filter before injection.[1]

3.2 Sample Preparation (QuEChERS Protocol)

The following workflow outlines the complete process from soil sampling to final analysis.
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Experimental Workflow for Pyroxsulam Analysis

Sample Preparation

Analysis

1. Weigh 5g Homogenized Soil

2. QuEChERS Extraction

3. Dispersive SPE Cleanup

4. HPLC-UV Analysis

5. Data Quantification

Click to download full resolution via product page

Caption: Overall experimental workflow.

3.2.1 Extraction

Weigh 5 g of homogenized soil into a 50 mL centrifuge tube.[1]

Add 10 mL of acetonitrile to the tube.

Add 2 g of anhydrous MgSO₄ and 1 g of NaCl.[1]
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Immediately cap the tube and vortex vigorously for 1 minute to ensure thorough mixing and

extraction.[1]

Centrifuge the sample at 4000 rpm for 3 minutes to separate the layers.[1]

3.2.2 Dispersive Solid-Phase Extraction (dSPE) Cleanup

The QuEChERS methodology involves distinct extraction and cleanup phases for optimal

analyte recovery.
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QuEChERS Methodology for Soil

Extraction Phase

Cleanup (dSPE) Phase

Weigh 5g Soil

Add 10 mL Acetonitrile

Add Salts
(2g MgSO₄, 1g NaCl)

Vortex for 1 min

Centrifuge at 4000 rpm
for 3 min

Transfer 1 mL Supernatant

Collect Acetonitrile Layer

Add to dSPE Tube
(150mg MgSO₄, 50mg PSA, 50mg C18)

Vortex for 1 min

Centrifuge at 6000 rpm
for 3 min

Filter (0.45 µm)

Final Extract

Ready for HPLC Injection

Click to download full resolution via product page

Caption: QuEChERS extraction and cleanup workflow.
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Transfer 1 mL of the upper acetonitrile supernatant into a 1.5 mL dSPE microcentrifuge tube.

[1]

The dSPE tube should contain 150 mg of anhydrous MgSO₄, 50 mg of PSA sorbent, and 50

mg of C18.[1]

Vortex the tube vigorously for 1 minute.[1]

Centrifuge at 6000 rpm for 3 minutes.[1]

Filter the final acetonitrile extract through a 0.45 µm membrane filter into an autosampler vial

for HPLC analysis.[1]

3.3 HPLC-UV Instrumental Conditions The following table summarizes the instrumental

parameters for the HPLC-UV analysis.

Parameter Condition

HPLC System Standard HPLC with UV/Visible Detector

Column C18, (e.g., 250 mm x 4.6 mm, 5 µm)

Mobile Phase Acetonitrile : Water (60:40, v/v)

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Detection UV at 280 nm[1]

Column Temp. 30°C

Run Time 10 minutes[1]

Method Performance and Validation
The method was validated for linearity, recovery, precision, and sensitivity. The results

demonstrate the suitability of this protocol for the routine analysis of pyroxsulam in soil.

4.1 Linearity A calibration curve was constructed by plotting the peak area against the

concentration of pyroxsulam standards. The method showed excellent linearity over the tested
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range.

Parameter Value

Concentration Range 0.03 - 200 µg/mL[1]

Correlation Coefficient (R²) 0.9995[1]

4.2 Recovery and Precision Recovery studies were performed by spiking blank soil samples

with pyroxsulam at three different concentration levels. The results show high recovery rates

and excellent precision.

Spiking Level (µg/mL) Average Recovery (%)
Relative Standard
Deviation (RSD, %)

25.0 99.8[1][2] 0.043[1]

1.0 99.8[1][2] 0.043[1]

0.08 99.8[1][2] 0.043[1]

4.3 Limits of Detection and Quantification The limits of detection (LOD) and quantification

(LOQ) were determined based on a signal-to-noise ratio of 3:1 and 10:1, respectively.[1]

Parameter Value (µg/mL)

Limit of Detection (LOD) 0.007[1]

Limit of Quantification (LOQ) 0.02[1]

Conclusion
The described analytical method, combining a modified QuEChERS extraction and cleanup

with HPLC-UV detection, is highly effective for the determination of pyroxsulam residues in

soil.[1][5] The procedure is straightforward, rapid, and requires a low volume of organic

solvents, aligning with the principles of green analytical chemistry.[6] The validation data

confirms that the method is sensitive, accurate, and precise, making it a reliable tool for

environmental monitoring and regulatory compliance.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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